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Compound of Interest

Compound Name: 6-Hydroxytetradecanedioyl-CoA

Cat. No.: B15547687 Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

is paramount, especially when handling specialized chemical compounds. This guide provides

immediate, essential safety and logistical information for the handling and disposal of 6-
Hydroxytetradecanedioyl-CoA, a long-chain fatty acyl-CoA ester. Adherence to these

procedural steps is critical for maintaining a safe research environment and ensuring the

integrity of your work.

I. Personal Protective Equipment (PPE): Your First
Line of Defense
When working with 6-Hydroxytetradecanedioyl-CoA, a comprehensive array of personal

protective equipment is mandatory to prevent skin and eye contact, inhalation, and ingestion.

The required PPE is detailed below and should be worn at all times within the designated work

area.
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye and Face

Protection
Safety Goggles

ANSI Z87.1-1989 or

European Standard

EN166[1][2]

Protects against

splashes and dust.

Face Shield -

To be worn over

safety goggles during

procedures with a

high risk of splashing.

[2][3]

Hand Protection
Disposable Nitrile

Gloves
-

Provides primary

protection against

chemical splashes.[2]

[3] Should be

inspected before use

and changed

immediately upon

contamination.

Body Protection Laboratory Coat
Fire-resistant Nomex®

or equivalent

Protects skin and

clothing from spills.[2]

[3] Must be fully

buttoned.

Long Pants and

Closed-Toe Shoes
-

Prevents exposure of

lower legs and feet to

spills.[2]

Respiratory Protection
N95 or P2/FFP2

Respirator

NIOSH or equivalent

approved

Required when

handling the

compound as a

powder to prevent

inhalation of dust

particles.[4]
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II. Operational Plan: A Step-by-Step Guide to Safe
Handling
This section outlines the procedural workflow for safely handling 6-Hydroxytetradecanedioyl-
CoA from receipt to experimental use.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[1]

The recommended storage temperature is typically -20°C for long-chain acyl-CoA esters to

maintain stability.

2. Preparation for Experimental Use:

All handling of 6-Hydroxytetradecanedioyl-CoA, especially when in powdered form, should

be conducted within a certified chemical fume hood to minimize inhalation risk.[5]

Before weighing or transferring the compound, ensure all necessary PPE is correctly worn.

Use dedicated spatulas and weighing boats. Avoid creating dust by handling the powder

gently.

3. During the Experiment:

Keep the container of 6-Hydroxytetradecanedioyl-CoA closed when not in use.

Be mindful of potential splash hazards when working with solutions.

In the event of a spill, follow the spill cleanup protocol outlined below.

4. Post-Experiment:

Decontaminate all surfaces and equipment that have come into contact with the compound.
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Remove PPE in the designated area, avoiding cross-contamination.

Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.[4]

III. Emergency Procedures: Be Prepared
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes.[1] Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water and drink plenty of water.[1] Seek

immediate medical attention.

Spill Cleanup: For small spills, carefully absorb the material with an inert absorbent material.

For larger spills, evacuate the area and contact the appropriate emergency response team.

Do not sweep up dry powder; instead, gently mist with water to prevent dust formation before

carefully scooping it into a designated waste container.[6]

IV. Disposal Plan: Responsible Waste Management
Proper disposal of 6-Hydroxytetradecanedioyl-CoA and any contaminated materials is

essential to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: All disposable materials that have come into contact with 6-
Hydroxytetradecanedioyl-CoA, including gloves, weighing boats, and pipette tips, must be

collected in a dedicated, clearly labeled hazardous waste container.

Chemical Waste: Unused or waste 6-Hydroxytetradecanedioyl-CoA, whether in solid or

solution form, must be disposed of as hazardous chemical waste.
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Disposal Procedure: Follow all local, state, and federal regulations for the disposal of

chemical waste. Do not dispose of this compound down the drain. The waste should be

handled by a licensed chemical waste disposal company.
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Caption: Workflow for Safe Handling and Disposal of 6-Hydroxytetradecanedioyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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